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Compound of Interest

Compound Name: Pirtobrutinib

Cat. No.: B8146385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pirtobrutinib (also known as LOXO-305) is a highly selective, non-covalent, next-generation

inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] It is a critical tool for in vitro studies of B-cell

malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

[3][4] Unlike covalent BTK inhibitors, pirtobrutinib effectively inhibits both wild-type and C481-

mutated BTK, making it a valuable compound for studying resistance mechanisms.[3][5] Proper

preparation and storage of pirtobrutinib stock solutions are essential for obtaining accurate

and reproducible results in cell-based assays. This document provides a detailed protocol for

the preparation, storage, and handling of pirtobrutinib for cell culture applications.

Pirtobrutinib Properties
Pirtobrutinib is supplied as a solid powder.[6] Key chemical and physical properties are

summarized in the table below.
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Property Value Source(s)

Synonyms
LOXO-305, LY3527727, RXC-

005
[1][6][7]

Molecular Formula C₂₂H₂₁F₄N₅O₃ [1][7]

Molecular Weight 479.43 g/mol [1][4]

CAS Number 2101700-15-4 [1]

Appearance Solid powder [8][9]

Solubility in DMSO

50 mg/mL to 250 mg/mL

(104.29 mM to 521.45 mM).

Use of fresh, moisture-free

DMSO and sonication is

recommended for higher

concentrations.

[1][2][10]

Solubility in Ethanol ~48 mg/mL (~100.1 mM) [1][11]

Solubility in Water Insoluble [1]

Experimental Protocol: Preparing a 10 mM
Pirtobrutinib Stock Solution
This protocol describes the preparation of a 10 mM stock solution in dimethyl sulfoxide

(DMSO), a common solvent for in vitro studies.

Materials and Reagents
Pirtobrutinib powder (e.g., Selleck Chemicals, MedchemExpress, Cayman Chemical)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Sterile 0.22 µm syringe filters

Sterile syringes

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
Pirtobrutinib is a potent bioactive compound. Handle with care in a designated area, such

as a chemical fume hood.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses, at all times.

Consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

Stock Solution Preparation Workflow
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Preparation

Dissolution

Processing & Storage

1. Weigh Pirtobrutinib Powder

2. Calculate Required DMSO Volume

Mass (mg)

3. Add DMSO to Powder

Volume (µL)

4. Vortex Vigorously

5. Sonicate if Necessary

Incomplete
Dissolution

6. Ensure Complete Dissolution

Complete
Dissolution

7. Sterilize with 0.22 µm Filter

8. Aliquot into Cryovials

9. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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